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Compound of Interest

Compound Name: ZM600

Cat. No.: B15580100 Get Quote

For researchers and scientists, the proper disposal of laboratory equipment and materials is a

critical component of maintaining a safe and compliant working environment. This guide

provides detailed information regarding the disposal of the Zebra ZM600, a thermal printer, and

offers a general framework for chemical disposal in the absence of a specific chemical entity

identified as "ZM600" in public chemical databases.

Initial searches for a chemical compound designated "ZM600" did not yield a corresponding

Safety Data Sheet (SDS) or chemical properties. Instead, the identifier "ZM600" consistently

refers to a model of thermal printer manufactured by Zebra Technologies. Therefore, the

following disposal procedures are for the electronic device.

Proper Disposal Procedures for the Zebra ZM600
Printer
The Zebra ZM600 printer is an electronic device that requires specific disposal procedures to

ensure environmental safety and compliance with local regulations. The majority of the printer's

components are recyclable.[1][2] Key considerations for its disposal include:

Electronic Waste (E-Waste) Recycling: Do not dispose of the ZM600 printer or its

components in unsorted municipal waste.[2][3] These items should be recycled according to

local standards for electronic waste. Zebra Technologies offers product recycling programs in

certain geographic areas. To determine if a program is available in your area, please refer to

Zebra's environment webpage.[4]
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Battery Disposal: The main logic board of the ZM600 printer contains a lithium-ion (Li-Ion)

battery.[1][3][4] This battery must be disposed of in accordance with local regulations for

batteries, which often require separate collection and recycling to prevent environmental

contamination.[2][3][4] There is a risk of explosion if the battery is disposed of in a fire.[4]

Component Materials: The ZM600 printer is designed with features to enhance recycling,

such as the use of common fasteners and minimal adhesives.[4] Plastic parts weighing more

than 25g are marked according to ISO 11469 standards to facilitate recycling.[4] The product

may contain trace amounts of substances like Hexavalent Chromium in metal components

and Lead in the printed circuit boards (PCBAs), necessitating proper handling through

designated electronics recycling channels.[4]

Packaging Materials: The packaging for the ZM600 does not contain banned materials listed

in the EU packaging directive.[4] If a Compact Disc (CD) is included, it is made from

recyclable polycarbonate.[4]

Component Material Composition Disposal Guidance

Main Printer Unit

Die-cast aluminum frame,

metal base, various electronic

components

Recycle as electronic waste

through certified recyclers or

available Zebra recycling

programs. Do not dispose of in

municipal waste.[2][3]

Main Logic Board
Printed Circuit Board Assembly

(PCBA)

Contains a lithium-ion battery

that must be disposed of

according to local regulations.

[1][3][4] May contain lead.[4]

Metal Components
Fasteners, brackets, structural

parts

May contain trace amounts of

Hexavalent Chromium.[4]

Recycle with the main unit.

Plastic Parts
>25g parts marked per ISO

11469
Recyclable plastics.[4]

Packaging Cardboard, plastics Recyclable materials.[4]

Compact Disc (CD) Polycarbonate Recyclable.[4]
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General Protocol for Unidentified Chemical Disposal
In instances where a chemical substance is not readily identifiable or its disposal protocol is

unknown, a systematic approach is crucial to ensure safety. The following workflow provides a

general methodology for handling such situations.
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Phase 1: Identification & Information Gathering

Phase 2: Waste Characterization & Segregation

Phase 3: Containment & Labeling

Phase 4: Disposal & Documentation

Identify the Substance

Locate Safety Data Sheet (SDS)

Use CAS #, Lot #, or Name

Consult Lab Supervisor / EHS Officer

If SDS is unavailable or unclear

Determine Hazard Class
(e.g., Flammable, Corrosive, Toxic)

Segregate into Compatible
Waste Streams

Check for Special Handling
Requirements (e.g., Neutralization)

Select Appropriate Waste Container

Label Container with Contents,
Hazards, and Accumulation Start Date

Arrange for Pickup by Certified
Hazardous Waste Contractor

Complete Waste Manifest / Log

Click to download full resolution via product page

General workflow for the safe disposal of laboratory chemicals.
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This generalized protocol underscores the importance of positive identification, consultation of

safety resources, and adherence to institutional and regulatory guidelines for waste disposal. If

a substance in your laboratory is labeled "ZM600" and is not a printer, it is imperative to treat it

as an unknown chemical and consult your institution's Environmental Health and Safety (EHS)

department for guidance on proper identification and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15580100?utm_src=pdf-body
https://www.benchchem.com/product/b15580100?utm_src=pdf-custom-synthesis
https://mpi.com.es/wp-content/uploads/2018/01/USER-MANUAL-ZEBRA-ZM400-ZM600-EN_2.pdf
https://www.uniware.nl/public/downloads/ZM400guide.pdf
https://www.scribd.com/document/341116238/ZM400-ZM600-Service-Manual-14207L-004
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.benchchem.com/product/b15580100#zm600-proper-disposal-procedures
https://www.benchchem.com/product/b15580100#zm600-proper-disposal-procedures
https://www.benchchem.com/product/b15580100#zm600-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15580100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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